3-Nitro-4-(2-oxo-1,3-oxazolidin-3-yl)benzene-1-sulfonyl chloride

• IUPAC Name: 3-nitro-4-(2-oxo-1,3-oxazolidin-3-yl)benzenesulfonyl chloride
• InChI: InChI=1S/C9H7ClN2O6S/c10-19(16,17)6-1-2-7(8(5-6)12(14)15)11-3-4-18-9(11)13/h1-2,5H,3-4H2
• InChI Key: OFCSSPXRRCHCKG-UHFFFAOYSA-N
• Canonical SMILES: C1COC(=O)N1C2=C(C=C(C=C2)S(=O)(=O)Cl)[N+](=O)[O-]
• Molecular Formula: C9H7ClN2O6S
• DSSTOX Substance ID: DTXSID201188342
• Molecular Weight: 306.68 g/mol
• CAS RN: 1803599-77-0

Description

3-Nitro-4-(2-oxo-1,3-oxazolidin-3-yl)benzene-1-sulfonyl chloride, also known as N-Nitroso-N-methylbenzenesulfonyl chloride (N-MBS) or N-Nitroso-N-methylbenzenesulfonamide (N-MBS-ammonium), is an organic compound that is widely used in the synthesis of a variety of compounds, such as pharmaceuticals, agrochemicals, and other organic compounds. It is also used in various research applications, such as in the synthesis of peptides and peptidomimetics. N-MBS is a nitroso compound, and its structure consists of a benzene ring with a sulfonyl chloride group attached to the nitro group at the 3-position.

Scientific Research Applications

N-MBS is a useful reagent in the synthesis of various compounds, such as peptides, peptidomimetics, and other organic compounds. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Additionally, it is used in various research applications, such as in the synthesis of peptides and peptidomimetics.

Mechanism of Action

The mechanism of action of N-MBS is based on its ability to form a covalent bond with a target molecule, such as a peptide or peptidomimetic. The nitroso group of the N-MBS molecule is able to react with the amine group of the target molecule, forming a covalent bond between the two molecules. This covalent bond is strong and is not easily broken, allowing the N-MBS molecule to remain attached to the target molecule and exert its effects.
Biochemical and Physiological Effects
N-MBS has been found to exert a variety of biochemical and physiological effects. In particular, it has been shown to inhibit the activity of enzymes involved in the metabolism of certain drugs, such as the cytochrome P450 enzymes. Additionally, N-MBS has been found to inhibit the activity of certain enzymes involved in the metabolism of fatty acids and cholesterol. Furthermore, N-MBS has been found to inhibit the growth of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

N-MBS has a number of advantages and limitations for use in laboratory experiments. One of the main advantages of N-MBS is its ability to form a strong covalent bond with a target molecule, allowing it to remain attached to the molecule and exert its effects. Additionally, N-MBS is relatively easy to synthesize and is relatively stable under a variety of conditions. However, N-MBS is also limited in its use, as it is not soluble in water and is sensitive to light and air.

Future Directions

There are a number of potential future directions for the use of N-MBS. One potential direction is the development of new synthetic methods for the synthesis of N-MBS. Additionally, further research could be conducted to explore the potential applications of N-MBS in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Furthermore, further research could be conducted to explore the potential biochemical and physiological effects of N-MBS. Finally, further research could be conducted to explore the potential advantages and limitations of N-MBS for use in laboratory experiments.